Cas no 2229225-23-2 (2-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine
• CAS No: 2229225-23-2
• MF: C₈H₁₃F₂N₃
• MW: 189.205728292465
• CID: 6526919
• PubChem ID: 165735096
• Update Time: 2025-10-29

2-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine
• 2229225-23-2
• EN300-1959370

• Inchi： 1S/C8H13F2N3/c1-5-3-7(13(2)12-5)6(4-11)8(9)10/h3,6,8H,4,11H2,1-2H3
• InChI Key： ZRIBXGCPTQCOPE-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1=CC(C)=NN1C)F

Computed Properties

• Exact Mass: 189.10775375g/mol
• Monoisotopic Mass: 189.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine

Exploring the Chemistry and Applications of 2-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2229225-23-2)

The compound 2-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2229225-23-2) is a fascinating molecule in the field of organic chemistry, particularly due to its unique structural features and potential applications. This molecule combines a 1,3-dimethyl-1H-pyrazole moiety with a 3,3-difluoropropan-1-amine side chain, creating a versatile scaffold that has garnered attention in pharmaceutical and agrochemical research. The presence of fluorine atoms in the structure is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability, making them valuable in drug discovery.

One of the most intriguing aspects of 2-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine is its potential role in medicinal chemistry. Researchers are increasingly interested in fluorinated compounds due to their ability to modulate biological activity. For instance, the difluoropropan-1-amine segment could serve as a bioisostere for other functional groups, improving the pharmacokinetic properties of drug candidates. This aligns with current trends in drug development, where fluorine incorporation is a hot topic, especially in the design of kinase inhibitors and GPCR-targeted therapeutics.

In addition to its pharmaceutical applications, 2-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine may also find use in agrochemicals. The pyrazole ring is a common motif in herbicides and insecticides, and the addition of fluorine atoms could enhance the compound's efficacy and environmental stability. Given the growing demand for sustainable agricultural solutions, this molecule could contribute to the development of next-generation crop protection agents.

The synthesis of 2-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine typically involves multi-step organic reactions, including the formation of the pyrazole core and subsequent introduction of the difluoropropan-1-amine side chain. Researchers often employ palladium-catalyzed cross-coupling reactions or nucleophilic substitution strategies to achieve high yields and purity. These synthetic methods are well-documented in the literature, making this compound accessible for further study and application.

From a commercial perspective, the demand for 2-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine is expected to rise as its potential uses become more apparent. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its CAS No. 2229225-23-2 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

In conclusion, 2-(1,3-dimethyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine represents a promising area of research with applications spanning pharmaceuticals and agrochemicals. Its unique structural features, combined with the growing interest in fluorinated compounds, make it a molecule worth watching in the coming years. As research progresses, we can expect to see more innovative uses for this compound, further solidifying its importance in modern chemistry.